Cas no 2361643-71-0 (3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride)

• Product Name: 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride
• CAS No: 2361643-71-0
• MF: C₇H₁₅Cl₂N₃
• MW: 212.120099306107
• CID: 6293018
• PubChem ID: 138991817
• Update Time: 2025-06-08

3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7426818
• 2361643-71-0
• 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride
• Z3702582641
• 3-(1-methyl-1H-pyrazol-5-yl)propan-1-amine dihydrochloride

• Inchi： 1S/C7H13N3.2ClH/c1-10-7(3-2-5-8)4-6-9-10;;/h4,6H,2-3,5,8H2,1H3;2*1H
• InChI Key： MZLAFOCPIUNXKZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(=CC=N1)CCCN

Computed Properties

• Exact Mass: 211.0643029g/mol
• Monoisotopic Mass: 211.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride

Research Brief on 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride (CAS: 2361643-71-0): Recent Advances and Applications

The compound 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride (CAS: 2361643-71-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyrazole moiety and amine functionality, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug discovery. Recent studies have explored its pharmacological properties, synthetic pathways, and potential clinical applications, making it a compound of high interest for researchers in the field.

One of the key areas of investigation has been the role of 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride in the central nervous system (CNS). Preliminary studies suggest that this compound may interact with serotonin and dopamine receptors, implicating its potential use in treating neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. The dihydrochloride salt form enhances its solubility and bioavailability, which is critical for in vivo studies and eventual clinical translation. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and binding mechanisms.

In addition to its CNS applications, recent synthetic chemistry efforts have focused on optimizing the production of 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that minimizes by-products and reduces production costs. This advancement is particularly significant for scaling up production for preclinical and clinical trials. The study also highlighted the compound's stability under various physiological conditions, further supporting its suitability as a drug candidate.

Another promising avenue of research involves the use of 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride as a building block for more complex pharmacophores. Its modular structure allows for facile derivatization, enabling the creation of libraries of compounds for high-throughput screening. Recent collaborations between academic institutions and pharmaceutical companies have leveraged this approach to identify new leads for treating rare diseases and antibiotic-resistant infections. The compound's versatility underscores its value in modern drug discovery pipelines.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and toxicology of 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride. Ongoing studies are investigating its metabolic pathways and potential off-target effects, which are critical for ensuring safety and efficacy in human trials. Regulatory agencies have also begun to take note, with the compound recently being added to several watchlists for further evaluation. Researchers are optimistic that these efforts will pave the way for its eventual approval and commercialization.

In conclusion, 3-(2-Methylpyrazol-3-yl)propan-1-amine;dihydrochloride (CAS: 2361643-71-0) represents a compelling case study in the intersection of chemical biology and pharmaceutical development. Its diverse applications, from CNS therapeutics to antibiotic development, highlight its potential to address unmet medical needs. As research continues to unfold, this compound is poised to play a pivotal role in the next generation of drug discovery and therapeutic innovation.